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Compound of Interest

Compound Name: 3,3-Diphenylpropionic acid

Cat. No.: B122916

This guide provides essential safety and logistical information for the proper disposal of 3,3-
Diphenylpropionic acid, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe handling and disposal
of this compound in a laboratory setting.

Pre-Disposal Safety and Hazard Assessment

Before handling 3,3-Diphenylpropionic acid for disposal, it is crucial to be aware of its
hazards. This compound is classified as a skin and eye irritant and may cause respiratory
irritation.[1][2]

Personal Protective Equipment (PPE): Ensure the following PPE is worn at all times:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear protective gloves.[1]

Body Protection: A lab coat or apron should be worn.

Respiratory Protection: If working with fine powder or in a poorly ventilated area, use a
particulate dust filter respirator.[3]

Engineering Controls:
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o Work in a well-ventilated area, such as a chemical fume hood, especially during procedures
that may generate dust or vapors.[1][2]

e Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Quantitative Data and Physical Properties

A summary of the key physical and chemical properties of 3,3-Diphenylpropionic acid is
provided below.

Property Value

CAS Number 606-83-7

Molecular Formula (CsHs5)2CHCH2COOH
Molecular Weight 226.27 g/mol
Appearance Powder / Solid[2]
Melting Point 151-154 °C[4]

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol

The primary method for disposing of 3,3-Diphenylpropionic acid is to treat it as chemical
waste to be handled by an approved waste disposal facility.[1] For laboratories equipped to
handle chemical neutralization, a procedure for treating small amounts of acidic waste is also
provided.

This is the simplest and safest method for most laboratory settings.
Experimental Protocol:

e Segregation: Do not mix 3,3-Diphenylpropionic acid waste with other waste streams,
especially strong oxidizing agents or bases.[1] Collect all solid waste (e.g., contaminated
gloves, weighing paper) and unused product in a dedicated, clearly labeled hazardous waste
container.
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e Containerization: Use a suitable, sealable container for the waste. Ensure the container is
compatible with the chemical.

e Labeling: Label the container clearly as "Hazardous Waste" and include the full chemical
name: "3,3-Diphenylpropionic Acid". Ensure the label complies with local, state, and
federal regulations.[5]

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.[1][2]

o Pickup: Arrange for pickup and disposal by your institution's certified Environmental Health
and Safety (EHS) or an approved hazardous waste contractor.[1]

This protocol is for dilute aqueous solutions containing 3,3-Diphenylpropionic acid and
should only be performed by trained personnel in a controlled laboratory environment with
proper PPE and engineering controls.

Experimental Protocol:

o Preparation: Conduct the entire procedure in a chemical fume hood behind a safety shield.
[6] Prepare a dilute solution of a base, such as sodium carbonate or sodium hydroxide.

o Cooling: Place the container with the acidic solution in an ice water bath to manage heat
generation during neutralization.[6]

o Neutralization: While stirring the acidic solution, slowly add the basic solution.[6]

e pH Monitoring: Continuously monitor the pH of the solution. Continue adding the base until
the pH is stable between 5.5 and 9.0.[6]

» Final Disposal: Once neutralized, the solution may be eligible for drain disposal, provided it
contains no other hazardous materials and is in accordance with local regulations.[6][7]
Always flush with a large volume of water (at least 20 parts water to 1 part neutralized
solution).[6] Consult your institution's EHS office for specific guidance on drain disposal.[7]

Accidental Spill Cleanup

In the event of a spill:
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Evacuate and restrict access to the area.

Remove all sources of ignition.[3]

Wearing appropriate PPE, sweep up the solid material.[1] Avoid generating dust.[3]

Place the spilled material into a suitable, labeled container for waste disposal.[1][3]

Clean the spill area thoroughly with soap and water.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3,3-
Diphenylpropionic acid waste.
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Caption: Disposal workflow for 3,3-Diphenylpropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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